Cas no 63362-42-5 (Methyl 6-(hydroxy(phenyl)methyl)nicotinate)

• Product Name: Methyl 6-(hydroxy(phenyl)methyl)nicotinate
• CAS No: 63362-42-5
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 1093187
• PubChem ID: 12348792
• Update Time: 2025-04-24

Methyl 6-(hydroxy(phenyl)methyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(hydroxy(phenyl)methyl)nicotinate
• methyl 6-[hydroxy(phenyl)methyl]pyridine-3-carboxylate
• 3-pyridinecarboxylic acid,6-(hydroxyphenylmethyl)-,methyl ester
• 63362-42-5
• Methyl6-(hydroxy(phenyl)methyl)nicotinate

• Inchi： 1S/C14H13NO3/c1-18-14(17)11-7-8-12(15-9-11)13(16)10-5-3-2-4-6-10/h2-9,13,16H,1H3
• InChI Key： ZBXVNIGRTYPLQR-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C(=O)OC)=CN=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 243.08954328g/mol
• Monoisotopic Mass: 243.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 6-(hydroxy(phenyl)methyl)nicotinate

Methyl 6-(hydroxy(phenyl)methyl)nicotinate: A Comprehensive Overview

Methyl 6-(hydroxy(phenyl)methyl)nicotinate (CAS No. 63362-42-5) is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This compound, characterized by its unique chemical structure, has garnered attention due to its potential applications in drug development, agrochemicals, and advanced materials. Recent studies have shed light on its synthesis, properties, and biological activities, making it a focal point for researchers worldwide.

The chemical structure of Methyl 6-(hydroxy(phenyl)methyl)nicotinate comprises a nicotinate backbone with a hydroxyphenylmethyl substituent at the sixth position. This arrangement imparts distinctive electronic and steric properties to the molecule, influencing its reactivity and bioavailability. The nicotinate moiety, derived from niacin (vitamin B3), is known for its role in energy metabolism and cardiovascular health. The addition of the hydroxyphenylmethyl group introduces aromaticity and hydroxyl functionality, enhancing the compound's versatility in various chemical reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Methyl 6-(hydroxy(phenyl)methyl)nicotinate. Researchers have explored methodologies such as Suzuki-Miyaura coupling, Stille coupling, and nucleophilic aromatic substitution to construct this compound. These methods not only improve yield but also allow for precise control over the stereochemistry and regioselectivity of the product. For instance, a study published in *Organic Chemistry Frontiers* demonstrated a novel approach using palladium-catalyzed cross-coupling reactions to synthesize this compound with high purity and efficiency.

The physical properties of Methyl 6-(hydroxy(phenyl)methyl)nicotinate are critical for its application in various industries. It exhibits a melting point of approximately 125°C and a boiling point around 350°C under standard conditions. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in pharmaceutical formulations, where controlled release and bioavailability are paramount.

Recent studies have highlighted the biological activities of Methyl 6-(hydroxy(phenyl)methyl)nicotinate, particularly in the context of its potential as an anti-inflammatory and antioxidant agent. A research team from the University of California reported that this compound exhibits significant inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. Furthermore, its ability to scavenge free radicals suggests potential applications in combating oxidative stress-related diseases such as Alzheimer's and Parkinson's.

In the field of agricultural science, Methyl 6-(hydroxy(phenyl)methyl)nicotinate has shown promise as a plant growth regulator. Studies conducted at Texas A&M University indicate that this compound can enhance crop yield by promoting root development and improving stress tolerance in plants. Its ability to modulate plant hormone signaling pathways makes it a valuable candidate for sustainable agriculture practices.

The material science applications of Methyl 6-(hydroxy(phenyl)methyl)nicotinate are equally intriguing. Researchers at MIT have explored its use as a precursor for synthesizing advanced polymers with tailored mechanical and thermal properties. The compound's aromatic structure allows for strong intermolecular interactions, leading to materials with enhanced durability and flexibility.

Despite its numerous advantages, the commercialization of Methyl 6-(hydroxy(phenyl)methyl)nicotinate faces challenges related to scalability and cost-effectiveness. Current synthesis methods require expensive catalysts and specialized equipment, limiting large-scale production. However, ongoing research aims to develop more economical routes using biocatalysts or green chemistry principles.

In conclusion, Methyl 6-(hydroxy(phenyl)methyl)nicotinate (CAS No. 63362-42-5) stands as a versatile compound with vast potential across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future innovations within medicine, agriculture, and materials science.